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Compound of Interest

Compound Name: 4-Heptyloxyaniline

Cat. No.: B1329862 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and proper chemical handling is paramount. This guide provides immediate, essential safety

and logistical information for the use of 4-Heptyloxyaniline, including comprehensive

operational and disposal plans.

Chemical Identifier:

Name: 4-Heptyloxyaniline

CAS Number: 39905-44-7

Molecular Formula: C13H21NO

Hazard Identification and Personal Protective
Equipment (PPE)
4-Heptyloxyaniline is classified as harmful and an irritant. It is harmful if swallowed, inhaled, or

absorbed through the skin.[1][2] It can also cause irritation to the eyes, skin, and respiratory

system.[1][3] Adherence to proper PPE protocols is mandatory to ensure personal safety.

Summary of Required Personal Protective Equipment:
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Protection Type Specification Purpose

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile, Neoprene).

To prevent skin contact and

absorption.

Eye Protection
Chemical safety goggles or a

face shield.[1][4]
To protect eyes from splashes.

Skin and Body Protection

Laboratory coat and

appropriate protective clothing.

[1][4]

To prevent skin exposure.

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood.

[4][5] A government-approved

respirator is required for high

concentrations or when dust is

generated.[1][2]

To prevent inhalation of dust or

vapors.

Physical and Chemical Properties
Understanding the physical and chemical properties of 4-Heptyloxyaniline is crucial for safe

handling and storage.

Property Value

Appearance White crystalline solid[3]

Melting Point 44-48°C[3]

Boiling Point 145-147°C at 0.5 torr[6]

Solubility

Soluble in organic solvents like ethanol,

acetone, and dichloromethane; slightly soluble

in water.[3]

Operational Plan: Safe Handling Protocol
Follow these step-by-step procedures for the safe handling of 4-Heptyloxyaniline in a

laboratory setting.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://cn.canbipharm.com/uploads/chemicals/pdf/Georganics39905-44-7.pdf
https://www.chemtrack.org/MSDSSG/Trf/sge/sge104-94-9.html
https://cn.canbipharm.com/uploads/chemicals/pdf/Georganics39905-44-7.pdf
https://www.chemtrack.org/MSDSSG/Trf/sge/sge104-94-9.html
https://www.chemtrack.org/MSDSSG/Trf/sge/sge104-94-9.html
https://www.fishersci.com/store/msds?partNumber=AC104830050&productDescription=P-ANISIDINE+5G&vendorId=VN00032119&countryCode=US&language=en
https://cn.canbipharm.com/uploads/chemicals/pdf/Georganics39905-44-7.pdf
https://www.sigmaaldrich.com/HK/en/sds/aldrich/a88255?userType=undefined
https://www.benchchem.com/product/b1329862?utm_src=pdf-body
https://chembk.com/en/chem/4-HEPTYLOXYANILINE
https://chembk.com/en/chem/4-HEPTYLOXYANILINE
https://matrix.staging.1int.co.uk/product/buy-4-heptyloxyaniline-6546
https://chembk.com/en/chem/4-HEPTYLOXYANILINE
https://www.benchchem.com/product/b1329862?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329862?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Preparation and Engineering Controls:

Ensure a certified chemical fume hood is operational.[4]

Verify that an eyewash station and safety shower are readily accessible.[5][7]

Prepare all necessary equipment and reagents before handling the chemical.

2. Donning Personal Protective Equipment (PPE):

Put on a lab coat, ensuring it is fully buttoned.

Wear chemical safety goggles.

Put on chemical-resistant gloves, ensuring they overlap with the cuffs of the lab coat.

3. Handling the Chemical:

Conduct all weighing and transferring of 4-Heptyloxyaniline within a chemical fume hood to

minimize inhalation exposure.[4][5]

Avoid the formation of dust.[1][8]

Use appropriate tools (e.g., spatulas, weighing paper) to handle the solid.

Keep the container tightly closed when not in use.[1][9]

4. Post-Handling Procedures:

Clean the work area thoroughly after use.

Wash hands and any exposed skin with soap and water immediately after handling.[1][7]

Properly remove and dispose of gloves.

Safe Handling Workflow
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Caption: Workflow for the safe handling of 4-Heptyloxyaniline.
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First Aid and Emergency Procedures
Immediate and appropriate first aid is critical in the event of exposure.

Exposure Route First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical

attention.[1]

Skin Contact

Immediately wash skin with soap and plenty of

water for at least 15 minutes while removing

contaminated clothing and shoes. Seek medical

attention.[1][10]

Inhalation

Remove from exposure to fresh air immediately.

If not breathing, give artificial respiration. If

breathing is difficult, give oxygen. Seek medical

attention.[1][10]

Ingestion

Do NOT induce vomiting. Wash out mouth with

water. Never give anything by mouth to an

unconscious person. Seek medical attention

immediately.[1][11]

Spill

Evacuate the area. Wear appropriate PPE. For

small spills, absorb with an inert material (e.g.,

sand, vermiculite) and place in a suitable

container for disposal. For large spills, contain

the spill and follow emergency procedures.[12]

Immediate First Aid for Exposure
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Caption: First aid procedures for exposure to 4-Heptyloxyaniline.

Disposal Plan
Proper disposal of 4-Heptyloxyaniline and its containers is essential to prevent environmental

contamination and ensure regulatory compliance.

1. Waste Classification:

All waste containing 4-Heptyloxyaniline, including the pure compound, solutions, and

contaminated materials (e.g., gloves, weighing paper), must be treated as hazardous waste.

[12][13]

2. Waste Collection and Storage:

Collect waste in a designated, properly labeled, and sealed container.

Store the waste container in a well-ventilated and secure area, away from incompatible

materials.
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3. Disposal Method:

Dispose of the hazardous waste through a licensed and approved waste disposal contractor.

Follow all federal, state, and local regulations for chemical waste disposal.[1] Do not dispose

of down the drain or in regular trash.[5][12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. cn.canbipharm.com [cn.canbipharm.com]

2. sigmaaldrich.com [sigmaaldrich.com]

3. chembk.com [chembk.com]

4. Safety Guideline [chemtrack.org]

5. fishersci.com [fishersci.com]

6. 39905-44-7 Cas No. | 4-Heptyloxyaniline | Matrix Scientific [matrix.staging.1int.co.uk]

7. fishersci.com [fishersci.com]

8. carlroth.com [carlroth.com]

9. sigmaaldrich.cn [sigmaaldrich.cn]

10. First Aid Procedures for Chemical Hazards | NIOSH | CDC [cdc.gov]

11. aksci.com [aksci.com]

12. benchchem.com [benchchem.com]

13. benchchem.com [benchchem.com]

To cite this document: BenchChem. [Essential Safety and Logistics for Handling 4-
Heptyloxyaniline]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1329862#personal-protective-equipment-for-
handling-4-heptyloxyaniline]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://cn.canbipharm.com/uploads/chemicals/pdf/Georganics39905-44-7.pdf
https://www.fishersci.com/store/msds?partNumber=AC104830050&productDescription=P-ANISIDINE+5G&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/pdf/Technical_Support_Center_Safe_Disposal_of_4_Heptyloxyphenol_and_Related_Chemical_Waste.pdf
https://www.benchchem.com/product/b1329862?utm_src=pdf-custom-synthesis
https://cn.canbipharm.com/uploads/chemicals/pdf/Georganics39905-44-7.pdf
https://www.sigmaaldrich.com/HK/en/sds/aldrich/a88255?userType=undefined
https://chembk.com/en/chem/4-HEPTYLOXYANILINE
https://www.chemtrack.org/MSDSSG/Trf/sge/sge104-94-9.html
https://www.fishersci.com/store/msds?partNumber=AC104830050&productDescription=P-ANISIDINE+5G&vendorId=VN00032119&countryCode=US&language=en
https://matrix.staging.1int.co.uk/product/buy-4-heptyloxyaniline-6546
https://www.fishersci.com/store/msds?partNumber=AC130235000&countryCode=US&language=en
https://www.carlroth.com/medias/SDB-1E96-DE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzNTUyNTF8YXBwbGljYXRpb24vcGRmfGFHTTVMMmc0Wmk4NU1qQTJNamswT1Rjd016azRMMU5FUWw4eFJUazJYMFJGWDBWT0xuQmtaZ3wyNTNkM2VjODZiNTcwYWY3NGVkNTg0OWRmYTk5YWUxY2Y2ZjRkNDBlY2ZhZjhjZTIwYmE1MzI0M2M3MWViOTdk
https://www.sigmaaldrich.cn/CN/en/sds/aldrich/236314
https://www.cdc.gov/niosh/npg/firstaid.html
https://aksci.com/sds/3779DR_SDS.pdf
https://www.benchchem.com/pdf/Technical_Support_Center_Safe_Disposal_of_4_Heptyloxyphenol_and_Related_Chemical_Waste.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_4_Piperidin_4_yl_aniline_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b1329862#personal-protective-equipment-for-handling-4-heptyloxyaniline
https://www.benchchem.com/product/b1329862#personal-protective-equipment-for-handling-4-heptyloxyaniline
https://www.benchchem.com/product/b1329862#personal-protective-equipment-for-handling-4-heptyloxyaniline
https://www.benchchem.com/product/b1329862#personal-protective-equipment-for-handling-4-heptyloxyaniline
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329862?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1329862?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329862?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

